Shuterin Shuterin
Brand Name: Vulcanchem
CAS No.: 105377-77-3
VCID: VC20816274
InChI: InChI=1S/C20H20O6/c1-10(2)3-8-13-14(22)9-15-16(17(13)23)18(24)19(25)20(26-15)11-4-6-12(21)7-5-11/h3-7,9,19-23,25H,8H2,1-2H3/t19-,20+/m0/s1
SMILES: CC(=CCC1=C(C2=C(C=C1O)OC(C(C2=O)O)C3=CC=C(C=C3)O)O)C
Molecular Formula: C20H20O6
Molecular Weight: 356.4 g/mol

Shuterin

CAS No.: 105377-77-3

Cat. No.: VC20816274

Molecular Formula: C20H20O6

Molecular Weight: 356.4 g/mol

* For research use only. Not for human or veterinary use.

Shuterin - 105377-77-3

Specification

CAS No. 105377-77-3
Molecular Formula C20H20O6
Molecular Weight 356.4 g/mol
IUPAC Name (2R,3R)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-6-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
Standard InChI InChI=1S/C20H20O6/c1-10(2)3-8-13-14(22)9-15-16(17(13)23)18(24)19(25)20(26-15)11-4-6-12(21)7-5-11/h3-7,9,19-23,25H,8H2,1-2H3/t19-,20+/m0/s1
Standard InChI Key DLXOCNCDPKONDY-VQTJNVASSA-N
Isomeric SMILES CC(=CCC1=C(C2=C(C=C1O)O[C@@H]([C@H](C2=O)O)C3=CC=C(C=C3)O)O)C
SMILES CC(=CCC1=C(C2=C(C=C1O)OC(C(C2=O)O)C3=CC=C(C=C3)O)O)C
Canonical SMILES CC(=CCC1=C(C2=C(C=C1O)OC(C(C2=O)O)C3=CC=C(C=C3)O)O)C

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